molecular formula C16H12O3 B421109 3-Phenyl-1-benzofuran-5-yl acetate CAS No. 59288-02-7

3-Phenyl-1-benzofuran-5-yl acetate

Cat. No.: B421109
CAS No.: 59288-02-7
M. Wt: 252.26g/mol
InChI Key: YNPAHKFJBRSSCK-UHFFFAOYSA-N
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Description

3-Phenyl-1-benzofuran-5-yl acetate is a benzofuran derivative characterized by a phenyl substituent at the C3 position and an acetate ester group at the C5 position of the benzofuran core. Benzofurans are heterocyclic compounds with a fused benzene and furan ring system, often studied for their diverse pharmacological and material science applications .

Properties

CAS No.

59288-02-7

Molecular Formula

C16H12O3

Molecular Weight

252.26g/mol

IUPAC Name

(3-phenyl-1-benzofuran-5-yl) acetate

InChI

InChI=1S/C16H12O3/c1-11(17)19-13-7-8-16-14(9-13)15(10-18-16)12-5-3-2-4-6-12/h2-10H,1H3

InChI Key

YNPAHKFJBRSSCK-UHFFFAOYSA-N

SMILES

CC(=O)OC1=CC2=C(C=C1)OC=C2C3=CC=CC=C3

Canonical SMILES

CC(=O)OC1=CC2=C(C=C1)OC=C2C3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Table 1: Structural and Functional Comparison of Benzofuran Derivatives

Compound Name Substituents (Position) Functional Groups Key Structural Features References
3-Phenyl-1-benzofuran-5-yl acetate Phenyl (C3), Acetate (C5) Ester Polar ester group, planar benzofuran
2-(2-Fluorophenyl)-3-methylsulfanyl-5-phenyl-1-benzofuran 2-Fluorophenyl (C2), Methylsulfanyl (C3), Phenyl (C5) Thioether, Fluorinated aryl Electron-withdrawing F, sulfur-containing group
2-(3-Ethylsulfanyl-5-fluoro-1-benzofuran-2-yl)acetic acid Ethylsulfanyl (C3), Fluoro (C5), Acetic acid (C2) Carboxylic acid, Thioether, Halogen Hydrogen-bonding capability, halogen substitution
3-(1,3-Benzodioxol-5-yl)-3H-benzo[f]isobenzofuran-1-one Benzodioxol (fused at C3) Ketone, Fused dioxolane Electron-rich fused ring system

Substituent Effects on Molecular Geometry

  • Electron-Withdrawing vs. This could influence reactivity in electrophilic substitution reactions .
  • Sulfur-Containing Groups : Methylsulfanyl (C3) and ethylsulfanyl (C3) substituents in and compounds introduce sulfur atoms, which may enhance lipophilicity and alter crystal packing via S···π interactions. In contrast, the acetate group in the target compound increases polarity .
  • Fused Ring Systems: The benzodioxol group in creates a planar, electron-rich fused ring system, differing from the monocyclic benzofuran core of the target compound. This structural variation could impact photophysical properties or binding interactions in biological systems .

Hydrogen Bonding and Solubility

  • The carboxylic acid group in 2-(3-ethylsulfanyl-5-fluoro-1-benzofuran-2-yl)acetic acid enables hydrogen bonding, likely improving aqueous solubility compared to the acetate ester in the target compound. This functional group difference may also affect bioavailability in pharmacological contexts .

Crystallographic Insights

  • Structural studies of these compounds often employ SHELX and ORTEP software for refinement and visualization (e.g., and ). For instance, the dihedral angle between the benzofuran core and substituents (e.g., fluorophenyl in ) influences molecular conformation and crystal packing, which are critical for material properties .

Research Findings and Implications

  • Pharmacological Potential: Benzofuran derivatives with sulfanyl or halogen substituents (e.g., and ) are frequently investigated for antimicrobial or anticancer activities. The acetate group in the target compound may serve as a prodrug moiety, hydrolyzing in vivo to release active metabolites .
  • Material Science Applications : The planar structure of benzofurans (evidenced by crystallographic studies) supports applications in organic electronics, where extended π-conjugation is desirable. Substituents like benzodioxol () could further tune electronic properties .

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